Cas no 892502-09-9 (3-(1H-Pyrazol-1-ylmethyl)aniline)

• Product name: 3-(1H-Pyrazol-1-ylmethyl)aniline
• CAS No: 892502-09-9
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD03422525
• CID: 820881
• PubChem ID: 6485349

3-(1H-Pyrazol-1-ylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Pyrazol-1-ylmethyl)aniline
• 3-Pyrazol-1-ylmethyl-phenylamine
• F2169-0884
• 3-((1h-pyrazol-1-yl)methyl)aniline
• 3-[(1-Pyrazolyl)methyl]aniline
• 3-[(1H-pyrazol-1-yl)methyl]aniline
• [3-(1h-pyrazol-1-ylmethyl)phenyl]amine
• 3-(pyrazolylmethyl)phenylamine
• 3-(pyrazol-1-ylmethyl)aniline
• JGTYTUGTENJXBY-UHFFFAOYSA-N
• SBB020883
• 2256AF
• STK312335
• NE47289
• SY028811
• 3-(1H-Pyrazol-1-ylmethyl)benzenamine (ACI)
• MFCD03422525
• 892502-09-9
• 3-(1H-Pyrazol-1-ylmethyl)aniline,97%
• SCHEMBL1851019
• DTXSID90424498
• AC7142
• CS-0246668
• EN300-33656
• AS-60896
• DB-057122
• Z285163620
• AKOS000156907

• MDL： MFCD03422525
• Inchi： 1S/C10H11N3/c11-10-4-1-3-9(7-10)8-13-6-2-5-12-13/h1-7H,8,11H2
• InChI Key： JGTYTUGTENJXBY-UHFFFAOYSA-N
• SMILES： N1N(CC2C=C(N)C=CC=2)C=CC=1

Computed Properties

• Exact Mass: 173.09500
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8

Experimental Properties

• PSA: 43.84000
• LogP: 2.09480

3-(1H-Pyrazol-1-ylmethyl)aniline Security Information

3-(1H-Pyrazol-1-ylmethyl)aniline Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 3-(1H-Pyrazol-1-ylmethyl)aniline

3-(1H-Pyrazol-1-ylmethyl)aniline: A Comprehensive Overview

3-(1H-Pyrazol-1-ylmethyl)aniline, identified by the CAS number 892502-09-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines the aniline moiety with a pyrazole ring through a methylene group. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to the compound's distinctive chemical properties and reactivity.

The synthesis of 3-(1H-Pyrazol-1-ylmethyl)aniline has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly syntheses. For instance, the use of transition metal catalysts, such as palladium complexes, has significantly improved the yield and purity of this compound. These developments are crucial for its application in pharmaceuticals and agrochemicals.

In terms of applications, 3-(1H-Pyrazol-1-ylmethyl)aniline has shown promise in drug discovery. Its ability to act as a precursor for more complex molecules makes it invaluable in medicinal chemistry. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating various cancers. Recent studies published in high-impact journals highlight its role in modulating cellular signaling pathways, underscoring its therapeutic potential.

Beyond pharmacology, 3-(1H-Pyrazol-1-ylmethyl)aniline is also explored in materials science. Its aromatic structure and functional groups make it suitable for applications in organic electronics. Researchers have examined its use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where its electronic properties contribute to device performance. These findings are particularly relevant as the demand for high-efficiency electronic materials continues to grow.

The chemical stability and reactivity of 3-(1H-Pyrazol-1-ylmethyl)aniline are areas of ongoing research. Studies have demonstrated that the compound exhibits moderate stability under physiological conditions, making it suitable for biological assays. However, its reactivity towards electrophilic substitution reactions provides opportunities for further functionalization. This aspect is being leveraged in the development of novel bioactive molecules.

In conclusion, 3-(1H-Pyrazol-1-ylmethyl)aniline, with its CAS number 892502-09-9, stands as a versatile compound with diverse applications across multiple disciplines. From drug discovery to materials science, its unique chemical properties continue to drive innovative research. As advancements in synthetic methods and application studies progress, this compound is poised to play an increasingly important role in both academic and industrial settings.